6-butyl-3-(morpholinocarbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 6-butyl-3-(morpholine-4-carbonyl)-4H-[1,2]thiazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C14H18N4O4S/c1-2-3-4-18-12(19)10-9(15-14(18)21)11(23-16-10)13(20)17-5-7-22-8-6-17/h2-8H2,1H3,(H,15,21)
• InChI Key: KRMCJYDHRRDPOW-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=NSC(=C2NC1=O)C(=O)N3CCOCC3
• Molecular Formula: C14H18N4O4S
• Molecular Weight: 338.38 g/mol

Description

6-butyl-3-(morpholinocarbonyl)isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a synthetic compound that has been extensively studied for its potential applications in scientific research. It belongs to the class of isothiazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione derivatives, which have been shown to exhibit a wide range of biological activities.

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has demonstrated that cyclic ketene-N,X-acetals, which are structurally related to the compound , play crucial roles in carbon-carbon bond-forming reactions and cyclizations under mild conditions. These reactions lead to the formation of substituted dihydrooxazolo[3,2-a]pyridine-5,7-diones and dihydrothiazolo[3,2-a]pyridine-5,7-diones, showcasing the compound's relevance in synthesizing novel heterocyclic structures (Zhou & Pittman, 2006).

Antiviral Activity

Thiazolo[4,5-d]pyrimidines, which share a core structural motif with the compound , have been investigated for their antiviral properties. Specifically, derivatives of this class have shown in vitro activity against human cytomegalovirus (HCMV), highlighting their potential as antiviral agents. Notably, certain derivatives exhibited significant activity against HCMV, including strains resistant to ganciclovir, without inhibiting other viruses, indicating a selective mechanism of action (Revankar et al., 1998).

Anticancer Activity

Isothiazolopyrimidines, which are closely related to the compound of interest, have been synthesized and evaluated for their biological properties. Several derivatives displayed strong activity against various cancer cell lines, such as L-1210 leukemia and Ehrlich carcinoma. This research underlines the compound's potential utility in developing new anticancer agents (Machoń, Wieczorek, & Mordarski, 1987).

Supramolecular Chemistry

The compound's relevance extends to supramolecular chemistry, where pyrimidine derivatives have been utilized as ligands in co-crystallization experiments to form complex hydrogen-bonded supramolecular assemblies. These studies highlight the potential of such compounds in designing novel materials with specific properties (Fonari et al., 2004).